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Introduction
Dawsonite, a sodium aluminum hydroxy carbonate mineral (NaAlCO₃(OH)₂), has garnered

significant attention in the field of geological carbon sequestration (GCS). Its formation in

subsurface reservoirs presents a promising mechanism for the long-term mineral trapping of

anthropogenic carbon dioxide (CO₂). This process, known as mineral carbonation, converts

gaseous CO₂ into a stable solid form, thereby reducing the risk of leakage and enhancing the

security of GCS projects.

These application notes provide an overview of the role of dawsonite in GCS, detailing its

formation, stability, and the key factors influencing its precipitation. Furthermore, this document

offers standardized experimental protocols for the synthesis of dawsonite and the evaluation

of its dissolution kinetics, critical for parameterizing geochemical models and assessing the

long-term fate of sequestered CO₂.

Dawsonite in Geological Carbon Sequestration: A
Double-Edged Sword
Dawsonite is often predicted by geochemical models to be a significant secondary mineral

formed during CO₂ injection into deep saline aquifers, particularly in sandstone reservoirs rich

in sodium-bearing minerals like plagioclase.[1] The formation of dawsonite is advantageous as
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it incorporates CO₂ into its crystal structure, effectively immobilizing it. However, a notable

discrepancy exists between these modeling predictions and observations from laboratory

experiments and natural analogue studies, where dawsonite formation is often limited or

absent.[2][3]

The stability of dawsonite is a critical factor in its efficacy as a long-term carbon sink. While it

is thermodynamically favored under the high CO₂ partial pressures typical of injection

scenarios, its persistence is questionable if these pressures are not maintained.[4] A drop in

CO₂ pressure can lead to the dissolution of dawsonite, potentially releasing the stored CO₂

back into the reservoir. Therefore, understanding the kinetics of both dawsonite precipitation

and dissolution is paramount for accurate long-term risk assessment of GCS sites.

Data Presentation
The following tables summarize key quantitative data related to the synthesis and dissolution of

dawsonite, compiled from various experimental studies.

Table 1: Optimal Conditions for Dawsonite Synthesis

Parameter Optimal Value Source

Temperature 140 °C [5]

pH 9.5 [5]

Reaction Time
Not a significant factor in

product quality
[6]

Table 2: Dawsonite Dissolution Rates

Temperature (°C) pH Range
Dissolution Rate
(mol/m²/s)

Source

22 0.9 - 5 Rate is pH-dependent [7][8]

77 0.9 - 5 Rate is pH-dependent [7][8]

80 3.5 - 8.6
1.58 x 10⁻⁹ (pH-

independent)
[7]
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Experimental Protocols
Protocol 1: Hydrothermal Synthesis of Dawsonite
This protocol describes a method for the hydrothermal synthesis of dawsonite for use in

laboratory experiments.[9]

Materials:

Sodium bicarbonate (NaHCO₃)

Sodium carbonate (Na₂CO₃)

Gibbsite [Al(OH)₃]

Deionized water

Sealed pressure vessel (stirred)

Procedure:

Combine NaHCO₃, Na₂CO₃, and gibbsite in the pressure vessel.

Add a sufficient volume of deionized water.

Seal the pressure vessel and heat to 175 °C while stirring.

Maintain the temperature and stirring for the desired reaction time (e.g., 24 hours).

Cool the vessel to room temperature.

Filter the solid product, wash with deionized water, and dry in an oven at a low temperature

(e.g., 60 °C).

Characterize the synthesized material using X-ray diffraction (XRD) and Scanning Electron

Microscopy (SEM) to confirm the presence of pure dawsonite.
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Protocol 2: Dawsonite Dissolution Rate Measurement
(Batch Reactor Method)
This protocol outlines a procedure for measuring the dissolution rate of synthesized dawsonite
under controlled conditions.[7][10]

Materials:

Synthesized dawsonite powder

Buffer solutions of desired pH

Batch reactor (e.g., stirred beaker or sealed vessel)

pH meter and temperature probe

Syringe filters (0.22 µm)

Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-OES) or Atomic

Absorption Spectroscopy (AAS) for analyzing Na and Al concentrations.

Procedure:

Place a known mass of synthesized dawsonite into the batch reactor.

Add a specific volume of the pH buffer solution, pre-heated to the desired experimental

temperature.

Immediately begin stirring and monitoring the pH and temperature.

At regular time intervals, withdraw a small aliquot of the solution using a syringe and

immediately filter it to remove any solid particles.

Dilute the filtered samples as necessary and analyze for dissolved sodium and aluminum

concentrations using ICP-OES or AAS.

Calculate the dissolution rate based on the change in concentration of Na or Al over time,

normalized to the surface area of the dawsonite powder. The surface area can be
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determined using the Brunauer-Emmett-Teller (BET) method.
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Dawsonite Formation Pathway in a Sandstone Reservoir

CO₂ Injection Dissolution of
CO₂ in Brine

Formation of
Carbonic Acid (H₂CO₃)

Feldspar Dissolution

Acidic fluid Dawsonite Precipitation
NaAlCO₃(OH)₂

Sodium-rich Feldspar
(e.g., Albite)

Release of Na⁺
and Al³⁺ ions

High pCO₂

Alkaline pH
Mineral Trapping of CO₂

Click to download full resolution via product page

Caption: Dawsonite formation pathway in a sandstone reservoir.

Factors Affecting Dawsonite Stability
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Caption: Factors influencing the stability of dawsonite.
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Experimental Workflow for Dawsonite Studies
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Caption: Experimental workflow for dawsonite research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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